Cas no 868674-60-6 (2-methoxy-N-(2Z)-4-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 2-methoxy-N-(2Z)-4-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 868674-60-6
• MF: C₁₉H₁₆N₂O₂S
• MW: 336.407543182373
• CID: 5819973
• PubChem ID: 2151436
• Update Time: 2025-07-16

2-methoxy-N-(2Z)-4-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• KRTWQJNEJUKBGC-VXPUYCOJSA-N
• 2-methoxy-N-[(2Z)-4-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 2-methoxy-N-(4-methyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide
• F1816-1053
• AKOS024611518
• 868674-60-6
• (Z)-2-methoxy-N-(4-methyl-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide
• 2-methoxy-N-(2Z)-4-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

• Inchi： 1S/C19H16N2O2S/c1-4-12-21-17-13(2)8-7-11-16(17)24-19(21)20-18(22)14-9-5-6-10-15(14)23-3/h1,5-11H,12H2,2-3H3/b20-19-
• InChI Key： KRTWQJNEJUKBGC-VXPUYCOJSA-N
• SMILES： C(/N=C1/N(CC#C)C2=C(C)C=CC=C2S/1)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 336.09324893g/mol
• Monoisotopic Mass: 336.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-methoxy-N-(2Z)-4-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Research Brief on 2-methoxy-N-(2Z)-4-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 868674-60-6)

The compound 2-methoxy-N-(2Z)-4-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 868674-60-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of 868674-60-6 as a potent modulator of specific biological pathways, particularly in the context of kinase inhibition. The compound's benzothiazole core and propynyl side chain contribute to its ability to interact with key enzymatic targets, making it a promising candidate for drug development. Structural-activity relationship (SAR) studies have further elucidated the importance of the methoxy and methyl groups in enhancing binding affinity and selectivity.

In vitro and in vivo investigations have demonstrated that 868674-60-6 exhibits significant efficacy against a range of cancer cell lines, with particular potency in models of solid tumors. Mechanistic studies suggest that the compound induces apoptosis through the inhibition of critical survival pathways, including the PI3K/AKT/mTOR axis. Additionally, its pharmacokinetic profile, characterized by moderate bioavailability and favorable tissue distribution, supports its potential for further preclinical development.

Despite these promising findings, challenges remain in optimizing the compound's solubility and metabolic stability. Recent efforts have focused on derivatization strategies to address these limitations while preserving its biological activity. Collaborative research initiatives are also exploring the compound's potential in combination therapies, leveraging its synergistic effects with existing chemotherapeutic agents.

In conclusion, 2-methoxy-N-(2Z)-4-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a compelling area of research with substantial therapeutic promise. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be critical for advancing this compound toward clinical applications. This brief underscores the importance of interdisciplinary collaboration in translating these findings into tangible medical breakthroughs.